2-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)azetidin-3-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)azetidin-3-yl)methyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C22H23N7O2 and its molecular weight is 417.473. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
The chemical compound is a complex molecule that likely serves as a key intermediate or product in the synthesis of various heterocyclic compounds. Research has shown that similar compounds are crucial in the preparation of fused pyrimidinones and other heterocyclic systems. For instance, methyl 2-benzoylamino-3-dimethylaminopropenoate has been used to prepare derivatives of pyrido[1,2-a]pyrimidine, pyrimido[1,2-b]pyridazine, and other heterocycles through reactions with heterocyclic α-amino compounds in acetic acid (Stanovnik et al., 1990). This illustrates the potential utility of the compound in generating a wide array of heterocyclic frameworks, which are often found in pharmacologically active molecules.
Antimicrobial Activity
Compounds with structural similarities to the one mentioned have been explored for their antimicrobial properties. A study on 1,4-benzothiazine derivatives synthesized using ultrasound showed promising antibacterial activities against Gram-positive bacteria, highlighting the potential of these compounds in developing new antibacterial agents (Dabholkar & Gavande, 2016). This suggests that further exploration of the chemical compound could lead to discoveries in antimicrobial research, contributing to the fight against resistant bacterial strains.
Molecular Docking and Biological Activities
Furthermore, the synthesis and molecular docking of novel heterocyclic compounds, including pyridine and fused pyridine derivatives, have been reported. These compounds were subjected to in silico molecular docking screenings towards specific proteins, revealing moderate to good binding energies. The newly synthesized compounds exhibited antimicrobial and antioxidant activity, indicating their potential in therapeutic applications (Flefel et al., 2018). This aligns with the potential applications of the compound , suggesting its role in the development of new drugs with multiple biological activities.
Mechanism of Action
Properties
IUPAC Name |
2-[[1-[2-(benzimidazol-1-yl)acetyl]azetidin-3-yl]methyl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N7O2/c1-15-9-16(2)29(24-15)20-7-8-21(30)28(25-20)12-17-10-26(11-17)22(31)13-27-14-23-18-5-3-4-6-19(18)27/h3-9,14,17H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHNYRYLYDLROBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN(C(=O)C=C2)CC3CN(C3)C(=O)CN4C=NC5=CC=CC=C54)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.